Cas no 2229410-43-7 (7-(3-bromopropyl)-1-methyl-1H-indole)
7-(3-bromopropyl)-1-methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-bromopropyl)-1-methyl-1H-indole
- 2229410-43-7
- EN300-1916394
-
- Inchi: 1S/C12H14BrN/c1-14-9-7-11-5-2-4-10(12(11)14)6-3-8-13/h2,4-5,7,9H,3,6,8H2,1H3
- InChI Key: KQWJAAFLVUGALK-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC=C2C=CN(C)C=12
Computed Properties
- Exact Mass: 251.03096g/mol
- Monoisotopic Mass: 251.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 4.9Ų
7-(3-bromopropyl)-1-methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1916394-0.05g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1916394-0.1g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1916394-0.25g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1916394-0.5g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1916394-1.0g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1916394-2.5g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1916394-5.0g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1916394-10.0g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1916394-1g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1916394-5g |
7-(3-bromopropyl)-1-methyl-1H-indole |
2229410-43-7 | 5g |
$2858.0 | 2023-09-17 |
7-(3-bromopropyl)-1-methyl-1H-indole Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 7-(3-bromopropyl)-1-methyl-1H-indole
Introduction to 7-(3-bromopropyl)-1-methyl-1H-indole (CAS No: 2229410-43-7)
7-(3-bromopropyl)-1-methyl-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2229410-43-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This indole derivative has garnered attention due to its structural features and potential applications in drug development, particularly in the exploration of novel therapeutic agents.
The molecular structure of 7-(3-bromopropyl)-1-methyl-1H-indole consists of an indole core substituted with a 3-bromopropyl group at the 7-position and a methyl group at the 1-position. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemists. The presence of the bromine atom at the 3-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions, which are widely employed in synthetic organic chemistry.
In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Indoles are known for their role in various pharmacological processes, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of 7-(3-bromopropyl)-1-methyl-1H-indole aligns well with these pharmacophores, making it a promising candidate for further investigation.
One of the most compelling aspects of 7-(3-bromopropyl)-1-methyl-1H-indole is its potential in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have suggested that indole derivatives can interact with transcription factors and signaling molecules involved in cancer progression. The brominated propyl side chain in this compound may facilitate interactions with protein targets, thereby modulating cellular processes relevant to disease states.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 7-(3-bromopropyl)-1-methyl-1H-indole with greater accuracy. These computational tools have been instrumental in identifying lead compounds for drug discovery pipelines. By leveraging these technologies, scientists can optimize the structure-activity relationships (SAR) of indole derivatives, leading to more effective therapeutic interventions.
The synthesis of 7-(3-bromopropyl)-1-methyl-1H-indole involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include the bromination of propyl groups followed by nucleophilic substitution at the indole ring. These reactions require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally sustainable.
In addition to its pharmaceutical applications, 7-(3-bromopropyl)-1-methyl-1H-indole has shown promise in materials science. Indole derivatives are known to exhibit interesting electronic properties, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The bromine substituent can enhance the thermal stability and solubility of these compounds, facilitating their integration into advanced material systems.
The regulatory landscape for new chemical entities like 7-(3-bromopropyl)-1-methyl-1H-indole is stringent but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for the safe and effective development of pharmaceuticals. Compliance with these regulations ensures that compounds like this one undergo rigorous testing before reaching clinical use.
Future research directions for 7-(3-bromopropyl)-1-methyl-1H-indole may focus on exploring its potential as an intermediate in combinatorial chemistry libraries or as a building block for more complex molecules. The versatility of indole derivatives allows for extensive structural diversification, which can be harnessed to discover novel therapeutic agents with improved efficacy and reduced side effects.
The role of contract research organizations (CROs) and academic institutions in advancing research on compounds like 7-(3-bromopropyl)-1-methyl-1H-indole cannot be overstated. Collaborative efforts between industry and academia foster innovation by combining expertise in synthetic chemistry, pharmacology, and bioinformatics. Such partnerships accelerate the translation of laboratory discoveries into clinical applications.
In conclusion,7-(3-bromopropyl)-1-methyl-1H-indole (CAS No: 2229410-43-7) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop novel therapeutics and advanced materials. As scientific understanding continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping future medical treatments.
2229410-43-7 (7-(3-bromopropyl)-1-methyl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)